Cas no 2025834-94-8 (1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine)

• Product Name: 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine
• CAS No: 2025834-94-8
• MF: C₁₁H₁₀Cl₂N₂
• MW: 241.116500377655
• CID: 6329812
• PubChem ID: 165480371
• Update Time: 2025-10-31

1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine
• 2025834-94-8
• EN300-1111574

• Inchi： 1S/C11H10Cl2N2/c12-11(13)4-6-15-5-3-8-1-2-9(14)7-10(8)15/h1-5,7H,6,14H2
• InChI Key： GEGUHCBQGMGKGC-UHFFFAOYSA-N
• SMILES： Cl/C(=C/CN1C=CC2C=CC(=CC1=2)N)/Cl

Computed Properties

• Exact Mass: 240.0221037g/mol
• Monoisotopic Mass: 240.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 31Ų

Additional information on 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine

Comprehensive Overview of 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine (CAS No. 2025834-94-8): Properties, Applications, and Research Insights

The compound 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine (CAS No. 2025834-94-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This indole derivative, characterized by its dichloropropenyl substituent, represents an important class of heterocyclic compounds that are widely studied for their diverse biological and chemical properties. In this comprehensive overview, we will explore the molecular characteristics, synthesis pathways, and emerging applications of this compound while addressing common questions researchers have about its stability, reactivity, and commercial availability.

From a structural perspective, 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine combines the electron-rich indole core with a reactive dichloropropenyl side chain, creating a molecule with interesting electronic properties. The presence of the amine group at the 6-position of the indole ring makes this compound particularly valuable for further functionalization, a feature that has led to its investigation in pharmaceutical research and material science. Recent studies have focused on how the dichloropropenyl moiety influences the compound's interactions with biological targets, with particular interest in its potential as a building block for more complex molecular architectures.

The synthesis of CAS No. 2025834-94-8 typically involves multi-step organic transformations, with researchers exploring various catalytic systems to improve yield and selectivity. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or nucleophilic substitution strategies to introduce the dichloropropenyl group onto the indole scaffold. These methodological developments have become a hot topic in organic chemistry forums, as scientists seek more sustainable and efficient routes to this valuable intermediate. The compound's stability under different conditions (pH, temperature, and solvent systems) is another frequently searched aspect, particularly by researchers planning to incorporate it into larger molecular systems.

In the context of current research trends, 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine has emerged as a subject of interest in several cutting-edge applications. Its structural motif appears in investigations of novel fluorescence probes, where the indole core serves as an electron donor in push-pull systems. Additionally, the compound's potential in medicinal chemistry has been explored, with preliminary studies examining its interactions with various enzyme systems. These applications align with growing interest in heterocyclic compounds as privileged structures in drug discovery, a topic that consistently ranks high in scientific literature searches.

Quality control and analytical characterization of CAS No. 2025834-94-8 represent another important area of discussion. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are routinely employed to verify the compound's purity and structural integrity. These analytical aspects frequently appear in technical queries from quality assurance professionals and purchasing specialists who need to ensure they're obtaining authentic materials for their research programs. The compound's solubility profile in various organic solvents and its chromatographic behavior are also common points of inquiry in scientific communities.

From a commercial perspective, the availability of 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in various quantities, with purity levels ranging from 95% to 98% or higher for specialized applications. Storage recommendations generally advise keeping the material in cool, dry conditions protected from light - information that laboratory managers often search when establishing handling protocols. The compound's shelf life under different storage conditions is another practical consideration for research teams planning long-term projects.

Looking toward future directions, researchers are particularly interested in exploring the structure-activity relationships of CAS No. 2025834-94-8 derivatives. The molecule's versatility as a synthetic intermediate suggests potential for creating diverse libraries of analogs, an approach that aligns with current trends in fragment-based drug discovery. Computational chemistry studies predicting the compound's molecular properties and interactions have also gained traction, reflecting the broader scientific community's interest in combining experimental and theoretical approaches to understand complex molecular systems.

Environmental and handling considerations for 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine follow standard laboratory safety protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment and ventilation are recommended during handling - information frequently sought by laboratory safety officers. The compound's environmental fate and biodegradation pathways represent an emerging area of study, particularly as sustainability becomes an increasingly important factor in chemical research and development.

In summary, 1-(3,3-dichloroprop-2-en-1-yl)-1H-indol-6-amine (CAS No. 2025834-94-8) stands as an intriguing example of modern heterocyclic chemistry with multifaceted research potential. Its unique combination of an indole scaffold with a dichloropropenyl substituent creates opportunities across various scientific disciplines, from medicinal chemistry to materials science. As research into this compound continues to evolve, it will likely remain a subject of active investigation and discussion within the scientific community, particularly as new applications emerge and synthetic methodologies advance.